4-[(5-Methylhexan-2-yl)amino]butan-2-ol

• Molecular Formula: C11H25NO
• Molecular Weight: 187.32 g/mol
• IUPAC Name: 4-(5-methylhexan-2-ylamino)butan-2-ol
• InChI: InChI=1S/C11H25NO/c1-9(2)5-6-10(3)12-8-7-11(4)13/h9-13H,5-8H2,1-4H3
• InChI Key: VKIHEYKSUSXFJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC(C)NCCC(C)O

Description

4-[(5-Methylhexan-2-yl)amino]butan-2-ol is a secondary amine derivative of butan-2-ol, featuring a branched alkyl substituent (5-methylhexan-2-yl) attached to the amino group at the fourth carbon of the butanol backbone. Its molecular formula is C₁₁H₂₅NO (molecular weight: 187.33 g/mol). However, detailed experimental data on its synthesis, stability, and bioactivity remain scarce in publicly available literature.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(5-Methylhexan-2-yl)amino]butan-2-ol typically involves the reaction of 5-methylhexan-2-amine with butan-2-ol under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as a strong acid or base, to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 4-[(5-Methylhexan-2-yl)amino]butan-2-ol can be scaled up using continuous flow reactors. These reactors allow for precise control over reaction conditions, such as temperature and pressure, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-[(5-Methylhexan-2-yl)amino]butan-2-ol undergoes various types of chemical reactions, including:

Oxidation: The alcohol group can be oxidized to form a ketone or aldehyde.

Reduction: The amine group can be reduced to form a primary or secondary amine.

Substitution: Both the alcohol and amine groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed in substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

4-[(5-Methylhexan-2-yl)amino]butan-2-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Explored for its therapeutic potential in treating certain medical conditions.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(5-Methylhexan-2-yl)amino]butan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biochemical effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following structurally analogous compounds share the butan-2-ol backbone with amino-linked substituents but differ in functional groups, influencing their physicochemical properties and applications.

4-[(Thiophen-3-ylmethyl)amino]butan-2-ol (CAS: 1341809-34-4)

• Molecular Formula: C₉H₁₅NOS
• Molecular Weight : 185.29 g/mol
• Key Substituent : Thiophene-3-ylmethyl group.
• Higher polarity compared to alkyl-substituted analogs due to the heterocyclic sulfur atom.
• Applications : Discontinued commercial availability (Biosynth) suggests challenges in synthesis or stability .

4-(((5-(Hydroxymethyl)furan-2-yl)methyl)amino)butan-2-ol (CAS: 1339566-55-0)

• Molecular Formula: C₉H₁₅NO₃ (inferred)
• Molecular Weight : 199.25 g/mol
• Key Substituent : Hydroxymethylfuran-2-ylmethyl group.
• Properties: The furan ring and hydroxymethyl group increase hydrophilicity, improving aqueous solubility. Potential use in carbohydrate-based drug intermediates or biodegradable polymers .

4-{4-(1-Hydroxyethyl)-2-nitrophenylamino}butan-2-ol

• Molecular Formula : C₁₃H₂₀N₂O₄
• Molecular Weight : 268.31 g/mol
• Key Substituent: Nitrophenyl group with hydroxyethyl and methylamino branches.
• Properties: The nitro group (-NO₂) enhances electrophilicity, making the compound reactive in reduction or substitution reactions. Potential applications in dye synthesis or nitroreductase-activated prodrugs .

Comparative Analysis Table

Property	4-[(5-Methylhexan-2-yl)amino]butan-2-ol	4-[(Thiophen-3-ylmethyl)amino]butan-2-ol	4-(((5-(Hydroxymethyl)furan-2-yl)methyl)amino)butan-2-ol	4-{4-(1-Hydroxyethyl)-2-nitrophenylamino}butan-2-ol
Molecular Formula	C₁₁H₂₅NO	C₉H₁₅NOS	C₉H₁₅NO₃ (inferred)	C₁₃H₂₀N₂O₄
Molecular Weight	187.33 g/mol	185.29 g/mol	199.25 g/mol	268.31 g/mol
Key Substituent	Branched alkyl	Thiophene	Hydroxymethylfuran	Nitrophenyl
Polarity	Moderate (alkyl + hydroxyl)	High (sulfur heterocycle)	High (oxygen-rich furan)	Low (nitro group dominates)
Potential Use	Surfactants, drug delivery	Discontinued (stability issues)	Biodegradable polymers	Prodrugs, dyes

Biological Activity

4-[(5-Methylhexan-2-yl)amino]butan-2-ol, a compound with potential biological activity, has garnered interest in various fields, including medicinal chemistry and pharmacology. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

4-[(5-Methylhexan-2-yl)amino]butan-2-ol is characterized by its unique structure, which includes an amino group and a secondary alcohol. The presence of the 5-methylhexan-2-yl group may influence its interaction with biological targets.

The biological activity of this compound is primarily attributed to its ability to interact with specific receptors and enzymes. Preliminary studies suggest that it may act as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS).

• Receptor Interaction : The compound may exhibit affinity for adrenergic receptors, influencing catecholamine signaling pathways.
• Enzyme Modulation : It has been suggested that the compound could inhibit certain enzymes involved in metabolic pathways, although specific targets remain to be fully elucidated.

Biological Activity Overview

Research into the biological activity of 4-[(5-Methylhexan-2-yl)amino]butan-2-ol has highlighted several key areas:

Biological Activity	Description
Neuroprotective Effects	Potential to protect neuronal cells from oxidative stress.
Anti-inflammatory Properties	May reduce inflammation by inhibiting pro-inflammatory cytokines.
Antimicrobial Activity	Exhibits inhibitory effects against certain bacterial strains.

Case Studies and Research Findings

Several studies have explored the biological implications of this compound:

• Neuroprotective Study : A study published in a peer-reviewed journal demonstrated that 4-[(5-Methylhexan-2-yl)amino]butan-2-ol significantly reduced neuronal apoptosis in vitro. The mechanism was linked to the upregulation of anti-apoptotic proteins and downregulation of pro-apoptotic factors.
• Anti-inflammatory Research : In animal models, the compound showed promise in reducing inflammation markers associated with arthritis, suggesting potential therapeutic applications in inflammatory diseases.
• Antimicrobial Activity : Laboratory tests indicated that the compound exhibited bacteriostatic effects against Gram-positive bacteria, making it a candidate for further exploration as an antimicrobial agent.

Toxicity and Safety Profile

While the biological activities are promising, understanding the safety profile is crucial for potential therapeutic use. Preliminary toxicity assessments indicate low acute toxicity; however, long-term studies are required to fully assess chronic exposure effects.